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Compound of Interest

Compound Name: 1-Chloroanthraquinone

Cat. No.: B052148

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-Chloroanthraquinone, a pivotal
chemical intermediate in the synthesis of dyes, pigments, and potentially therapeutic
compounds. This document details its chemical structure, physicochemical properties,
established synthesis protocols, and significant applications, with a focus on its role in complex
organic synthesis. Included are detailed experimental procedures and a visual representation
of a key synthetic pathway, designed to be a valuable resource for professionals in chemical
research and development.

Introduction

1-Chloroanthraquinone is a chlorinated derivative of anthraquinone, a polycyclic aromatic
hydrocarbon. Its chemical structure, featuring a reactive chlorine atom on the anthraquinone
core, makes it a versatile building block in organic synthesis. The anthraquinone scaffold itself
is of significant interest in medicinal chemistry, with many of its derivatives exhibiting a range of
biological activities, including anticancer properties. This guide will delve into the essential
technical aspects of 1-Chloroanthraquinone, providing researchers and drug development
professionals with the foundational knowledge required for its effective utilization.
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Chemical Structure and Identification

1-Chloroanthraquinone is systematically named 1-chloroanthracene-9,10-dione. The
structure consists of an anthracene core with two ketone groups at positions 9 and 10, and a
single chlorine atom substituted at the C1 position.

CAS Number: 82-44-0[1]
Molecular Formula: C1aH7ClO2[2]
Molecular Weight: 242.66 g/mol [2]

Chemical Structure:
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Synthesis of Vat Brown 1

Anthraquinone Phthalic anhydride + p-Chlorophenol

1-Anthraquinonesulfonic acid Quinizarin

1-Chloroanthraquinone 1,4-Diaminoanthraquinone

Trianthrimide

Vat Brown 1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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